N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide

• CAS No.: 1596055-86-5
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H21N3O/c1-13-7-4-10(9-13)8-12-11(15)14-5-2-3-6-14/h10H,2-9H2,1H3,(H,12,15)
• InChI Key: MERIWMDIMSSDGY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)CNC(=O)N2CCCC2

Description

N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a pyrrolidine ring, a common structural motif in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide typically involves the reaction of 1-methylpyrrolidin-3-yl)methylamine with pyrrolidine-1-carboxylic acid chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: On an industrial scale, the compound can be synthesized using continuous flow chemistry, which allows for better control over reaction parameters and improved safety. The use of automated systems and real-time monitoring ensures consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be performed using alkyl halides in the presence of a base.

Major Products Formed:

• Oxidation: The compound can be oxidized to form pyrrolidone derivatives.

• Reduction: Reduction reactions can yield amines or alcohols.

• Substitution: Substitution reactions can lead to the formation of various alkylated derivatives.

Scientific Research Applications

Chemistry: This compound is used as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Medicine: The compound may be explored for its therapeutic properties, such as in the development of new drugs targeting specific diseases.

Industry: It can be used in the manufacturing of pharmaceuticals, agrochemicals, and other chemical products.

Mechanism of Action

The mechanism by which N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide exerts its effects involves interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Pyrrolidine-1-carboxamide: A closely related compound with similar structural features.

• 1-Methyl-3-pyrrolidinol: Another compound with a pyrrolidine ring and a methyl group.

Uniqueness: N-[(1-methylpyrrolidin-3-yl)methyl]pyrrolidine-1-carboxamide is unique due to its specific substitution pattern and the presence of both pyrrolidine rings. This structural difference may confer distinct chemical and biological properties compared to similar compounds.

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